Cas no 944897-77-2 (4-(4-fluorophenyl)-1H-imidazol-2-ylmethanamine)

• Product Name: 4-(4-fluorophenyl)-1H-imidazol-2-ylmethanamine
• CAS No: 944897-77-2
• MF: C₁₀H₁₀FN₃
• MW: 191.204905033112
• CID: 1122556
• PubChem ID: 43649246
• Update Time: 2025-11-03

4-(4-fluorophenyl)-1H-imidazol-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 5-(4-fluorophenyl)-1H-Imidazole-2-methanamine
• 4-(4-fluorophenyl)-1H-imidazol-2-ylmethanamine
• DTXSID101252328
• AB57927
• CS-0099593
• EN300-146870
• (5-(4-FLUOROPHENYL)-1H-IMIDAZOL-2-YL)METHANAMINE
• 944897-77-2
• AKOS015958180
• [4-(4-fluorophenyl)-1H-imidazol-2-yl]methanamine
• [5-(4-fluorophenyl)-1H-imidazol-2-yl]methanamine
• CHEMBL4532756
• (4-(4-FLUOROPHENYL)-1H-IMIDAZOL-2-YL)METHANAMINE
• AKOS009838356
• 1h-imidazole-2-methanamine, 5-(4-fluorophenyl)-

• Inchi： 1S/C10H10FN3/c11-8-3-1-7(2-4-8)9-6-13-10(5-12)14-9/h1-4,6H,5,12H2,(H,13,14)
• InChI Key： AJSVWOCYSPNHEA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CN=C(CN)N1

Computed Properties

• Exact Mass: 191.08587549g/mol
• Monoisotopic Mass: 191.08587549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 54.7Ų

Additional information on 4-(4-fluorophenyl)-1H-imidazol-2-ylmethanamine

Recent Advances in the Study of 4-(4-fluorophenyl)-1H-imidazol-2-ylmethanamine (CAS: 944897-77-2)

4-(4-fluorophenyl)-1H-imidazol-2-ylmethanamine (CAS: 944897-77-2) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have focused on its potential applications in drug discovery, particularly as a scaffold for the development of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications.

The compound has been identified as a promising candidate for targeting various biological pathways, including those involved in inflammation and cancer. Recent publications highlight its role as a modulator of specific enzymes and receptors, which could pave the way for new treatments for diseases such as rheumatoid arthritis and certain types of cancer. The structural features of 4-(4-fluorophenyl)-1H-imidazol-2-ylmethanamine, particularly the fluorophenyl and imidazole moieties, contribute to its unique binding properties and biological activity.

One of the key advancements in the study of this compound is the development of more efficient synthetic routes. Researchers have reported improved yields and purity through optimized reaction conditions, which is critical for scaling up production for preclinical and clinical studies. Additionally, computational modeling studies have provided insights into the compound's interaction with biological targets, further elucidating its mechanism of action.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating specific biological targets. For instance, it has shown inhibitory activity against certain kinases involved in inflammatory responses, suggesting its potential as an anti-inflammatory agent. Moreover, preliminary data indicate that it may also exhibit antitumor activity by interfering with cancer cell proliferation and survival pathways.

Despite these promising findings, challenges remain in the development of 4-(4-fluorophenyl)-1H-imidazol-2-ylmethanamine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is focused on structural modifications to enhance its pharmacological properties and reduce any adverse effects.

In conclusion, 4-(4-fluorophenyl)-1H-imidazol-2-ylmethanamine (CAS: 944897-77-2) represents a valuable compound in the field of medicinal chemistry, with potential applications in treating various diseases. Continued research and development efforts are essential to fully realize its therapeutic potential and bring it closer to clinical application.